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Compound of Interest

Compound Name: Lithium chlorate

cat. No.: BOg1312

An In-depth Technical Guide to the Physicochemical Properties of Lithium Chlorate (CAS
Number: 13453-71-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium chlorate (LiCIOs), identified by CAS number 13453-71-9, is an inorganic compound
with significant applications in various fields, including as an oxidizing agent and in the
formulation of pyrotechnics.[1] A thorough understanding of its physicochemical properties is
paramount for its safe handling, effective utilization in research and development, and for
predicting its behavior in different experimental settings. This technical guide provides a
comprehensive overview of the core physicochemical data of lithium chlorate, detailed
experimental protocols for their determination, and logical workflows for its synthesis and
analysis.

Physicochemical Data

The quantitative physicochemical properties of lithium chlorate are summarized in the tables
below for easy reference and comparison.

General and Physical Properties
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Property Value Source

Molecular Formula CILiO3 [2]

Molecular Weight 90.39 g/mol [2][3]
Colorless hygroscopic

Appearance [4]
rhombohedral needles

] ] 127.6 to 129 °C (decomposes

Melting Point [31[4]
at 270 °C)

Density 1.119 g/cm3 [4]

Solubility in Water

Temperature (°C) Solubility ( g/100 mL) Source

0 241 [3]

25 459 [3]

60 777 [3]

100 2226 [3]

Computed Properties

Property Value Source

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

ydrog p 3 2]
Count
Rotatable Bond Count 0 [2]

Exact Mass 89.9696000 Da [2]
Topological Polar Surface Area  57.2 A2 [2]
Heavy Atom Count 4 [2]
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Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of lithium
chlorate are provided below. These protocols are based on established analytical techniques
for inorganic salts.

Determination of Melting Point (Capillary Method)

The capillary method is a common and straightforward technique for determining the melting
point of a crystalline solid.[5][6]

Apparatus:

Melting point apparatus

Capillary tubes (one end sealed)

Mortar and pestle

Spatula

Thermometer
Procedure:

o Sample Preparation: A small amount of dry lithium chlorate is finely ground into a powder
using a mortar and pestle.[7]

o Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the sample
into the sealed end, aiming for a sample height of 2-3 mm.[7][8]

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.[9]

o Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for
accurate observation.[7]
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o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal melts is
recorded as the end of the melting range. For a pure substance, this range should be
narrow.[7]

Determination of Solubility in Water (Isothermal Method)

This protocol describes the determination of lithium chlorate’'s solubility in water at a constant
temperature.

Apparatus:

o Constant temperature water bath
o Conical flasks with stoppers

e Magnetic stirrer and stir bars

e Analytical balance

o Pipettes

e Oven

Procedure:

o Equilibrium Mixture Preparation: An excess amount of lithium chlorate is added to a known
volume of deionized water in a stoppered conical flask.

o Equilibration: The flask is placed in a constant temperature water bath and stirred vigorously
using a magnetic stirrer for a prolonged period (e.g., 24 hours) to ensure equilibrium is
reached between the dissolved and undissolved solute.[1]

o Sample Withdrawal: After stirring is stopped, the solution is allowed to stand undisturbed in
the water bath for several hours to allow the undissolved solid to settle. A known volume of
the clear supernatant (saturated solution) is carefully withdrawn using a pre-heated or pre-
cooled pipette to the bath temperature to avoid precipitation.[1]
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» Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed evaporating
dish. The water is then evaporated by heating in an oven at a temperature below the
decomposition temperature of lithium chlorate (e.g., 100-110°C) until a constant weight is
achieved.[1]

o Calculation: The mass of the dissolved lithium chlorate is determined by subtracting the
weight of the empty evaporating dish from the final constant weight. The solubility is then
expressed as grams of solute per 100 mL or 100 g of solvent.

Determination of Density (Pycnometer Method)

The density of a substance can be accurately determined using a pycnometer or density bottle.
Apparatus:

o Pycnometer (a specific volume glass flask with a ground-glass stopper with a capillary tube)
e Analytical balance

e Thermometer

e Deionized water

Procedure:

o Mass of Empty Pycnometer: The clean and dry pycnometer is weighed accurately (ma1).

e Mass of Pycnometer with Sample: A quantity of lithium chlorate is added to the
pycnometer, and it is weighed again (mz2).

e Mass of Pycnometer with Sample and Water: The pycnometer is filled with deionized water,
ensuring no air bubbles are trapped. The stopper is inserted, and any excess water that
emerges from the capillary is wiped off. The pycnometer is then weighed (ms).

o Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with
deionized water only. It is then weighed (ma).
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¢ Calculation: The density (p) of lithium chlorate is calculated using the following formula: p =
[(m2 - m1) / ((ma - m1) - (M3 - m2))] * p_water where p_water is the density of water at the
experimental temperature.

Visualizations

The following diagrams, created using the DOT language, illustrate key workflows related to
lithium chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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